5-Tert-butylbenzene-1,3-dicarbaldehyde
Overview
Description
5-Tert-butylbenzene-1,3-dicarbaldehyde is a useful research compound. Its molecular formula is C12H14O2 and its molecular weight is 190.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Drug Packaging Material Compatibility : 5-Tert-butylbenzene-1,3-dicarbaldehyde, among other compounds, was analyzed for compatibility with drug packaging materials, using microwave-assisted extraction (MAE) combined with gas chromatography-mass spectrometry (GC-MS) (Liu et al., 2019).
Thermochemical Properties : Research on branched alkylsubstituted benzenes, including derivatives of tert-butylbenzene, investigated their thermochemical properties. This study aids in understanding the interrelations of structure and energetics in organic compounds (Verevkin, 1998).
Synthesis and Derivative Preparation : A study demonstrated the convenient preparation of 1,3-Di-tert-butylbenzene from various starting materials, illustrating its use in the preparation of arylphosphines (Komen & Bickelhaupt, 1996).
Coordination Polymers and Medical Applications : A study on coordination polymers containing Co(II) with 5-tert-butylbenzene-1,3-dicarboxylic acid, focused on magnetic properties and potential medical applications in treating ischemic myocardial infarction (Han et al., 2021).
Ionic Liquid-Catalyzed Reactions : Research on the interconversions of tert-butylbenzenes in the presence of chloroaluminate ionic liquids provided insights into the thermochemical properties and reactions in the gaseous phase (Verevkin et al., 2008).
Molecular Structure Studies : X-ray studies on the molecular structure of 1,3,5–tri-tert-butylbenzene provided insights into molecular correlations and local structure in liquid form (Drozdowski et al., 2017).
Photophysical Properties for Optoelectronic Applications : Investigation of derivatives of tert-butylbenzene for photophysical properties and their potential application in organic optoelectronics, such as organic light-emitting devices (OLEDs) (Hu et al., 2013).
Radical Scavenging Ability : A study on the antioxidant properties of 5-tert-butylbenzene-1,2,3-triol compounds revealed their efficiency in scavenging radicals, particularly the hydroperoxyl radical (Saïd & Mekelleche, 2018).
Catalysis in Zeolite HBeta : Research on the reactions of tert-butylbenzene isomers on zeolite HBeta shed light on hydrocarbon pool chemistry and secondary reactions of olefins (Sassi et al., 2002).
properties
IUPAC Name |
5-tert-butylbenzene-1,3-dicarbaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O2/c1-12(2,3)11-5-9(7-13)4-10(6-11)8-14/h4-8H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JRXODSWLMYYHAT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC(=CC(=C1)C=O)C=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00443695 |
Source
|
| Record name | 1,3-Benzenedicarboxaldehyde, 5-(1,1-dimethylethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00443695 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
180740-69-6 |
Source
|
| Record name | 1,3-Benzenedicarboxaldehyde, 5-(1,1-dimethylethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00443695 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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